Cas no 606493-10-1 (3-(4-broMophenyl)-2-Methoxypropanoic acid)

• Product Name: 3-(4-broMophenyl)-2-Methoxypropanoic acid
• CAS No: 606493-10-1
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 4654373
• PubChem ID: 84184003
• Update Time: 2025-06-20

3-(4-broMophenyl)-2-Methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-broMophenyl)-2-Methoxypropanoic acid
• 4-Bromo-alpha-methoxybenzenepropanoic acid

• Inchi： 1S/C10H11BrO3/c1-14-9(10(12)13)6-7-2-4-8(11)5-3-7/h2-5,9H,6H2,1H3,(H,12,13)
• InChI Key： IFDGWHIQLKFBNU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC)CC1=CC=C(Br)C=C1

Additional information on 3-(4-broMophenyl)-2-Methoxypropanoic acid

Introduction to 3-(4-bromophenyl)-2-Methoxypropanoic acid (CAS No: 606493-10-1)

3-(4-bromophenyl)-2-Methoxypropanoic acid, identified by its Chemical Abstracts Service (CAS) number 606493-10-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of aromatic carboxylic acids, characterized by the presence of a bromine substituent on a phenyl ring and a methoxy group on a propanoic acid backbone. Its unique structural features make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 3-(4-bromophenyl)-2-Methoxypropanoic acid consists of a phenyl ring substituted with a bromine atom at the 4-position, linked to a propanoic acid moiety that is further modified by a methoxy group at the 2-position. This arrangement imparts distinct electronic and steric properties, making it an interesting scaffold for drug discovery and molecular recognition studies. The presence of both bromine and methoxy functional groups provides multiple sites for further chemical modification, enabling the synthesis of a diverse array of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(4-bromophenyl)-2-Methoxypropanoic acid and its derivatives. The brominated aromatic ring is a common feature in many bioactive molecules, often contributing to enhanced binding affinity and metabolic stability. Additionally, the methoxy group can influence the compound's solubility and bioavailability, making it an attractive moiety for drug development.

One of the most compelling aspects of 3-(4-bromophenyl)-2-Methoxypropanoic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural framework to develop novel compounds with potential therapeutic applications in areas such as oncology, inflammation, and central nervous system disorders. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and receptor binding, offering promising leads for future drug candidates.

The synthesis of 3-(4-bromophenyl)-2-Methoxypropanoic acid typically involves multi-step organic reactions, starting from commercially available precursors such as 4-bromobenzaldehyde and methyl 2-methoxyacetoate. The bromination step is crucial, as it introduces the key aromatic substituent that defines the compound's properties. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

From a biochemical perspective, 3-(4-bromophenyl)-2-Methoxypropanoic acid has been studied for its interactions with various biological targets. Initial investigations suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The bromine atom, in particular, has been shown to enhance binding interactions with specific protein domains, potentially leading to more potent pharmacological effects.

The role of 3-(4-bromophenyl)-2-Methoxypropanoic acid in drug development has been further highlighted by recent studies exploring its derivatives. Researchers have synthesized analogs with modified functional groups to optimize their pharmacokinetic profiles and target specificity. These efforts have resulted in several promising candidates that are currently undergoing preclinical evaluation.

In conclusion, 3-(4-bromophenyl)-2-Methoxypropanoic acid (CAS No: 606493-10-1) represents a significant compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers seeking to develop novel therapeutic agents. As synthetic methodologies continue to advance, the accessibility and versatility of this compound are expected to grow, further expanding its utility in drug discovery and molecular biology research.